N-(1H-benzimidazol-1-ylcarbonothioyl)-1-adamantanecarboxamide

• IUPAC Name: N-(benzimidazole-1-carbothioyl)adamantane-1-carboxamide
• InChI: InChI=1S/C19H21N3OS/c23-17(19-8-12-5-13(9-19)7-14(6-12)10-19)21-18(24)22-11-20-15-3-1-2-4-16(15)22/h1-4,11-14H,5-10H2,(H,21,23,24)
• InChI Key: MVQNRZVAYKDHPO-UHFFFAOYSA-N
• Canonical SMILES: C1C2CC3CC1CC(C2)(C3)C(=O)NC(=S)N4C=NC5=CC=CC=C54
• Molecular Formula: C19H21N3OS
• Molecular Weight: 339.5 g/mol

Description

Synthesis Analysis

The synthesis of related benzimidazole derivatives bearing an adamantane moiety typically involves direct condensation/cyclization reactions. For instance, a novel series of benzimidazole carboxamide derivatives were synthesized by condensing 1-adamantanecarboxylic acid with methyl 3,4-diaminobenzoate using Trimethylsilyl Polyphosphate (PPSE). This process led to the formation of Methyl 2-(1-adamantyl)-1H-benzimidazole-5(6)-carboxylate, which was further modified to produce carboxamide derivatives through subsequent reactions with aromatic and heterocycle amines (Soselia et al., 2020).

Molecular Structure Analysis

The molecular structure of related compounds, such as 1-[2-(1-adamantyl)ethyl]-1H-benzimidazole derivatives, has been elucidated using various techniques including X-ray crystallography. These studies reveal intricate details about the intermolecular interactions, crystal packing, and the impact of substituents on the overall molecular architecture (Latosińska et al., 2022).

Chemical Reactions and Properties

The chemical reactivity of benzimidazole derivatives with adamantane groups involves various reactions including nitration, hydrogenation, and functionalization of side chains. These reactions expand the chemical diversity and potential applications of these compounds (Zurabishvili et al., 2008).

Physical Properties Analysis

The physical properties of benzimidazole derivatives with adamantane are influenced by their molecular structure. For example, the crystal packing and intermolecular interactions can significantly affect their melting points, solubility, and stability (Černochová et al., 2011).

Chemical Properties Analysis

The chemical properties, such as reactivity and stability, of N-(1H-benzimidazol-1-ylcarbonothioyl)-1-adamantanecarboxamide and related compounds, are determined by their functional groups and molecular structure. These properties are crucial for their potential applications in various fields, including material science and pharmaceuticals (Korotkikh et al., 2006).